3-iodo-N-1,3,4-thiadiazol-2-ylbenzamide

• IUPAC Name: 3-iodo-N-(1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C9H6IN3OS/c10-7-3-1-2-6(4-7)8(14)12-9-13-11-5-15-9/h1-5H,(H,12,13,14)
• InChI Key: RXPWJSNIKHHDOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C(=O)NC2=NN=CS2
• Molecular Formula: C9H6IN3OS
• Molecular Weight: 331.14 g/mol

Description

3-iodo-N-1,3,4-thiadiazol-2-ylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and agriculture. This compound is synthesized using specific methods and has unique biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of 3-iodo-N-1,3,4-thiadiazol-2-ylbenzamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and cellular pathways. In cancer cells, this compound has been shown to inhibit the activity of histone deacetylase enzymes, which are involved in the regulation of gene expression. In bacteria, it has been shown to disrupt the cell membrane and inhibit protein synthesis.
Biochemical and Physiological Effects:
3-iodo-N-1,3,4-thiadiazol-2-ylbenzamide has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis, or programmed cell death, and inhibit cell migration and invasion. In bacteria, it has been shown to inhibit the growth of various strains, including antibiotic-resistant strains. Additionally, this compound has been shown to have antioxidant properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-iodo-N-1,3,4-thiadiazol-2-ylbenzamide in lab experiments is its relatively low toxicity compared to other compounds with similar properties. Additionally, it has been shown to have high stability and solubility, making it easy to work with in the lab. However, one limitation is that it may not be effective against all types of cancer or bacteria, and further research is needed to determine its full potential.

Future Directions

There are many potential future directions for research involving 3-iodo-N-1,3,4-thiadiazol-2-ylbenzamide. One area of interest is the development of new anti-cancer therapies based on this compound, either alone or in combination with other drugs. Additionally, further research is needed to determine its potential as an antimicrobial agent and to investigate its unique optical and electronic properties for use in material science. Finally, more studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 3-iodo-N-1,3,4-thiadiazol-2-ylbenzamide involves the reaction of 2-aminothiadiazole with iodoacetyl chloride in the presence of a base. The resulting intermediate is then reacted with 2-aminobenzamide to yield the final product. This method has been optimized for high yield and purity and is suitable for large-scale production.

Scientific Research Applications

3-iodo-N-1,3,4-thiadiazol-2-ylbenzamide has shown promising results in various scientific research applications. It has been studied for its potential use as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. Additionally, it has been investigated for its antimicrobial properties, making it a potential candidate for the development of new antibiotics. This compound has also been studied for its potential use in the field of material science, as it has been shown to have unique optical and electronic properties.